Cas no 2228246-99-7 (2-(3,5-dimethoxypyridin-4-yl)-3-methylbutanoic acid)

• Product Name: 2-(3,5-dimethoxypyridin-4-yl)-3-methylbutanoic acid
• CAS No: 2228246-99-7
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5975251
• PubChem ID: 165976789
• Update Time: 2025-06-11

2-(3,5-dimethoxypyridin-4-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethoxypyridin-4-yl)-3-methylbutanoic acid
• 2228246-99-7
• EN300-1825198

• Inchi： 1S/C12H17NO4/c1-7(2)10(12(14)15)11-8(16-3)5-13-6-9(11)17-4/h5-7,10H,1-4H3,(H,14,15)
• InChI Key： DNNNJNMAMLBAGG-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C=1C(C(=O)O)C(C)C)OC

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.6Ų

Additional information on 2-(3,5-dimethoxypyridin-4-yl)-3-methylbutanoic acid

2-(3,5-Dimethoxypyridin-4-yl)-3-methylbutanoic Acid: A Comprehensive Overview

2-(3,5-Dimethoxypyridin-4-yl)-3-methylbutanoic acid (CAS No: 2228246-99-7) is a chemically synthesized compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of organic acids, specifically the butanoic acid derivatives, and is characterized by its pyridine ring substituted with methoxy groups and a methyl group attached to the butanoic acid backbone.

The molecular structure of 2-(3,5-dimethoxypyridin-4-yl)-3-methylbutanoic acid is notable for its combination of aromatic and aliphatic components. The pyridine ring, a six-membered aromatic structure with one nitrogen atom, is substituted at positions 3 and 5 with methoxy groups (-OCH3). These methoxy substituents contribute to the compound's electronic properties and may influence its reactivity in various chemical reactions. Additionally, the presence of a methyl group on the butanoic acid backbone introduces steric effects that could play a role in determining the compound's physical and chemical behavior.

Recent studies have explored the potential of 2-(3,5-dimethoxypyridin-4-yl)-3-methylbutanoic acid in medicinal chemistry, particularly as a lead compound for drug discovery. Its unique structure suggests that it may possess bioactivity against certain targets, such as enzymes or receptors involved in disease pathways. For instance, research has indicated that this compound may exhibit inhibitory activity against specific kinases, which are key players in cellular signaling processes.

In terms of synthesis, 2-(3,5-dimethoxypyridin-4-yl)-3-methylbutanoic acid can be prepared through a variety of organic synthesis techniques. One common approach involves the substitution of a suitable pyridine derivative with the appropriate side chain to form the butanoic acid moiety. The reaction conditions, such as temperature and solvent choice, are critical in ensuring high yields and purity of the final product.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 317 g/mol, and it exists as a solid under standard conditions. The compound's solubility in common solvents like water and organic solvents varies depending on its functional groups. For example, the presence of polar groups such as hydroxyl (-OH) and methoxy (-OCH3) may enhance its solubility in polar solvents.

From an environmental perspective, understanding the fate and transport of 2-(3,5-dimethoxypyridin-4-yl)-3-methylbutanoic acid in natural systems is crucial for assessing its potential impact on ecosystems. Research into its biodegradation pathways has revealed that it may undergo microbial degradation under aerobic conditions. However, further studies are required to fully understand its environmental behavior and toxicity profile.

In conclusion, 2-(3,5-dimethoxypyridin-4-yl)-3-methylbutanoic acid (CAS No: 2228246-99-7) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an interesting candidate for further research in areas such as drug discovery, material science, and environmental chemistry. As new findings emerge from ongoing studies, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.